Cas no 1806341-03-6 (2-(Bromomethyl)-4-hydrazinylmandelic acid)
2-(Bromomethyl)-4-hydrazinylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-4-hydrazinylmandelic acid
-
- Inchi: 1S/C9H11BrN2O3/c10-4-5-3-6(12-11)1-2-7(5)8(13)9(14)15/h1-3,8,12-13H,4,11H2,(H,14,15)
- InChI Key: YUVUCSIIJWXKEM-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=CC=1C(C(=O)O)O)NN
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 227
- XLogP3: -1.7
- Topological Polar Surface Area: 95.6
2-(Bromomethyl)-4-hydrazinylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024827-250mg |
2-(Bromomethyl)-4-hydrazinylmandelic acid |
1806341-03-6 | 97% | 250mg |
470.40 USD | 2021-06-18 | |
| Alichem | A015024827-500mg |
2-(Bromomethyl)-4-hydrazinylmandelic acid |
1806341-03-6 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015024827-1g |
2-(Bromomethyl)-4-hydrazinylmandelic acid |
1806341-03-6 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
2-(Bromomethyl)-4-hydrazinylmandelic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-(Bromomethyl)-4-hydrazinylmandelic acid
Recent Advances in the Application of 2-(Bromomethyl)-4-hydrazinylmandelic acid (CAS: 1806341-03-6) in Chemical Biology and Pharmaceutical Research
2-(Bromomethyl)-4-hydrazinylmandelic acid (CAS: 1806341-03-6) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl and hydrazinyl functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. The compound's structure allows for versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in the development of enzyme inhibitors, targeted drug delivery systems, and as a building block for bioactive molecules.
One of the key areas of research involving 2-(Bromomethyl)-4-hydrazinylmandelic acid is its role in the synthesis of enzyme inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the development of inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers utilized the bromomethyl group for covalent binding to the enzyme's active site, while the hydrazinyl moiety facilitated additional interactions, enhancing the inhibitor's potency and selectivity. This approach has opened new avenues for the design of enzyme inhibitors with improved therapeutic profiles.
In addition to its applications in enzyme inhibition, 2-(Bromomethyl)-4-hydrazinylmandelic acid has been investigated for its potential in targeted drug delivery systems. A recent study in Advanced Drug Delivery Reviews (2024) highlighted the compound's ability to serve as a linker in antibody-drug conjugates (ADCs). The bromomethyl group was used to attach the compound to monoclonal antibodies, while the hydrazinyl group allowed for the conjugation of cytotoxic payloads. This dual functionality enables the precise delivery of therapeutic agents to specific cells, minimizing off-target effects and improving treatment efficacy. The study reported significant advancements in the stability and pharmacokinetics of ADCs incorporating this compound.
Furthermore, the compound's utility as a building block for bioactive molecules has been explored in several synthetic chemistry studies. Research published in Organic Letters (2023) detailed the use of 2-(Bromomethyl)-4-hydrazinylmandelic acid in the synthesis of heterocyclic compounds with potential antimicrobial activity. The study demonstrated that the compound's reactive groups could be selectively modified to produce a diverse array of derivatives, some of which exhibited potent activity against drug-resistant bacterial strains. These findings underscore the compound's versatility and its potential to contribute to the development of new antimicrobial agents.
Despite these promising developments, challenges remain in the widespread application of 2-(Bromomethyl)-4-hydrazinylmandelic acid. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed in future research. However, the compound's unique properties and demonstrated utility in multiple areas of chemical biology and pharmaceutical research make it a compelling subject for further investigation. Continued exploration of its applications and optimization of its properties could lead to significant advancements in drug discovery and therapeutic development.
In conclusion, 2-(Bromomethyl)-4-hydrazinylmandelic acid (CAS: 1806341-03-6) represents a valuable tool in the toolkit of chemical biologists and pharmaceutical researchers. Its multifaceted reactivity and potential applications in enzyme inhibition, targeted drug delivery, and bioactive molecule synthesis highlight its importance in advancing the field. As research progresses, this compound is likely to play an increasingly prominent role in the development of novel therapeutic strategies and chemical probes.
1806341-03-6 (2-(Bromomethyl)-4-hydrazinylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)